Cas no 2172026-60-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid
• CAS No: 2172026-60-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6417217
• PubChem ID: 165813085
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylcyclohexane-1-carboxylic acid
• 2172026-60-5
• EN300-1493036

• Inchi： 1S/C27H32N2O5/c1-18-12-14-27(15-13-18,25(31)32)29-24(30)11-6-16-28-26(33)34-17-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YVRSTOUBGLPHBV-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)CC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2172026-60-5)

In recent years, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2172026-60-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid involves a multi-step process that leverages the Fmoc (9-fluorenylmethoxycarbonyl) protecting group strategy, a widely used method in peptide chemistry. Recent studies have optimized the synthesis route to improve yield and purity, with particular emphasis on minimizing side reactions and enhancing scalability. The compound's structural complexity, featuring a cyclohexane ring and an Fmoc-protected amino group, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

One of the key areas of research has been the exploration of the compound's biological activity. Preliminary studies suggest that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid may interact with specific cellular targets, potentially modulating pathways involved in inflammation and cancer. For instance, in vitro assays have demonstrated its ability to inhibit certain enzymes implicated in tumor progression, though further validation is required to confirm these findings. The compound's mechanism of action and its selectivity for particular biological targets remain active areas of investigation.

In addition to its potential therapeutic applications, this compound has also been studied for its role in peptide synthesis. The Fmoc group is a cornerstone of solid-phase peptide synthesis (SPPS), and the incorporation of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid into peptide chains has been shown to enhance stability and bioavailability. Researchers have reported successful applications in the synthesis of peptide-based drugs, where the compound serves as a critical building block. Its compatibility with standard SPPS protocols makes it a versatile tool for medicinal chemists.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through further research. Recent efforts have focused on derivatization strategies to improve these properties, with some studies reporting modified versions of the compound that exhibit enhanced performance in biological assays. These advancements underscore the importance of continued innovation in the design and application of this molecule.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylcyclohexane-1-carboxylic acid (CAS: 2172026-60-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for new therapeutic agents and synthetic methodologies, contributing to advancements in drug discovery and development.